Cas no 3901-04-0 (Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-)

3901-04-0 structure
Product name:Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
Benzeneacetic acid,2,4,6-trimethyl-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
- 2-phenyl-2-(2,4,6-trimethylphenyl)acetic acid
- (2,4,6-Trimethyl-phenoxy)-acetic acid
- 2-(Mesityloxy)acetic acid
- 2,4,6-trimethylphenoxyacetic acid
- 2.4.6-Trimethyl-phenoxyessigsaeure
- AC1LGXQU
- AC1Q2I87
- AC1Q2I88
- CTK4B8485
- Mesitoxyessigsaeure
- mesityloxyacetic acid
- mesityloxy-acetic acid
- Mesityloxy-essigsaeure
- Mesitylphenyl
- mesityl-phenyl-acetic acid
- Mesityl-phenyl-essigsaeure
- O-(2.4.6-Trimethyl-phenyl)-glykolsaeure
- Phenyl-(2,4,6-trimethyl-phenyl)-essigsaeure
- SureCN2059355
- mesityl(phenyl) acetic acid
- 3901-04-0
- NSC26927
- AG-207/31086003
- mesityl(phenyl)acetic acid
- SCHEMBL4776740
- DTXSID30902245
- NoName_1470
- AKOS022507248
- RYZVPLVIQGWEIJ-UHFFFAOYSA-N
- Oprea1_133037
- NSC-26927
-
- Inchi: InChI=1S/C17H18O2/c1-11-9-12(2)15(13(3)10-11)16(17(18)19)14-7-5-4-6-8-14/h4-10,16H,1-3H3,(H,18,19)
- InChI Key: RYZVPLVIQGWEIJ-UHFFFAOYSA-N
- SMILES: CC1C=C(C)C(C(C2C=CC=CC=2)C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.107
- Boiling Point: 354.2°Cat760mmHg
- Flash Point: 182.2°C
- Refractive Index: 1.578
- PSA: 37.3
- LogP: 3.82830
Benzeneacetic acid,2,4,6-trimethyl-a-phenyl- Related Literature
-
Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
-
Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
-
Yuye Wang,Shiyue Liu,Tiankai Zhang,Hengji Cong,Yuanyuan Wei,Jianbin Xu,Yi-Ping Ho,Siu-Kai Kong,Ho-Pui Ho Lab Chip, 2019,19, 3870-3879
-
Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
-
Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
3901-04-0 (Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-) Related Products
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